Cas no 107132-16-1 (5'-Thymidylic acid,3'-deoxy-, disodium salt (9CI))

5'-Thymidylic acid,3'-deoxy-, disodium salt (9CI) structure
107132-16-1 structure
Product Name:5'-Thymidylic acid,3'-deoxy-, disodium salt (9CI)
CAS No:107132-16-1
MF:C10H13N2Na2O7P
MW:350.172725439072
CID:170374
PubChem ID:24207203
Update Time:2025-04-19

5'-Thymidylic acid,3'-deoxy-, disodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

    • 5'-Thymidylic acid,3'-deoxy-, disodium salt (9CI)
    • SODIUM (5-(5-METHYL-2,4-DIOXO-3,4-DIHYDROPYRIMIDIN-1(2H)-YL)TETRAHYDROFURAN-2-YL)METHYL PHOSPHATE
    • Sodium(5-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-2-yl)methylphosphate
    • 107132-16-1
    • AKOS024424091
    • CHEMBL168326
    • Inchi: 1S/C10H15N2O7P.2Na/c1-6-4-12(10(14)11-9(6)13)8-3-2-7(19-8)5-18-20(15,16)17;;/h4,7-8H,2-3,5H2,1H3,(H,11,13,14)(H2,15,16,17);;/q;2*+1/p-2
    • InChI Key: NSAOSEUYSVINQO-UHFFFAOYSA-L
    • SMILES: P(=O)([O-])([O-])OCC1CCC(N2C(NC(C(C)=C2)=O)=O)O1.[Na+].[Na+]

Computed Properties

  • Exact Mass: 350.02557632g/mol
  • Monoisotopic Mass: 350.02557632g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 488
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 131Ų
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